Cas no 568-53-6 (α-Peltatin)

α-Peltatin structure

Product Name:α-Peltatin

CAS No:568-53-6

Molecular Formula:C₂₁H₂₀O₈

Molecular Weight:400.3787

CID:370600

PubChem ID:92129

α-Peltatin Properties

Names and Identifiers

- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-10-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-,(5R,5aR,8aR)-
- (5aR,8aR,9R)-4-hydroxy-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
- alpha-peltatin
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-10-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-,(5R,5aR
- α-Peltatin
- CHEBI:10324
- NCI 1074
- NSC24817
- PELTATIN A
- NSC35463
- CHEMBL95972
- NSC-24817
- SCHEMBL15220296
- [5R-(5alpha,5aalpha,5abeta,8aalpha)]-5,8,8a,9-tetrahydro-10-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)furo[3',3':6,7]naphtho[2,3-d]-1,3-dioxo-6(5aH)-one
- FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 5,8,8A,9-TETRAHYDRO-10-HYDROXY-5-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, (5R,5AR,8AR)-
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, 5,8,8a,9-tetrahydro-10-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-
- Naphtho[2,3-dioxole-6-carboxylic acid, 5,6,7,8-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-7-(hydroxymethyl)-, .gamma.-lactone
- HY-N8745
- NSC-35463
- 8-hydroxy-2-hydroxymethyl-6,7-methylenedioxy-4-(4'-hydroxy-3',5'-dimethoxyphenyl)-1,2,3,4-tetrahydronaphthalene-3-carboxylic acid lactone
- Furo[3',7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-10-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-
- alpha-Peltatin A
- AKOS040761342
- (5R,5AR,8AR)-5,8,8A,9-TETRAHYDRO-10-HYDROXY-5-(4-HYDROXY-3,5-DIMETHOXYPHENYL)FURO(3,4:6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE
- DTXSID30205349
- (5R,5aR,8aR)-10-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- EHO76Y1JAO
- Furo[3',7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-10-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-, [5R-(5.alpha.,5a.beta.,8a.alpha.)]-
- NCI60_001980
- PD011321
- 568-53-6
- .ALPHA.-PELTATIN A
- NS00094675
- .ALPHA.-PELTATIN [MI]
- UNII-EHO76Y1JAO
- Q27108616
- .alpha.-Peltatin
- (5aR,8aR,9R)-4-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[6,5-f][1,3]benzodioxol-8-one
- PELTATIN, ALPHA
- Peltatin-A
- NSC 24817
- NCI-1074
- CS-0148999
- a-Peltatin
- JGGWNGRBXJWAOC-HKJPBSJPSA-N
- DA-53445
- +Expand
- InChIKey： JGGWNGRBXJWAOC-HKJPBSJPSA-N
- Inchi： InChI=1S/C21H20O8/c1-25-13-4-9(5-14(26-2)19(13)23)16-11-6-15-20(29-8-28-15)18(22)12(11)3-10-7-27-21(24)17(10)16/h4-6,10,16-17,22-23H,3,7-8H2,1-2H3/t10-,16+,17-/m0/s1
- SMILES： COC1=CC(=CC(=C1O)OC)C2C3C(CC4=C(C5=C(C=C24)OCO5)O)COC3=O

Computed Properties

Exact Mass: 406.16278
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 3
Monoisotopic Mass: 400.11581759g/mol
Heavy Atom Count: 29
Complexity: 614
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 104Å²

Experimental Properties

LogP: 2.32090
PSA: 103.68
Specific Rotation: D20 -124.8° (c = 0.5 in chloroform)

α-Peltatin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
PhytoLab	84075-50mg	α-Peltatin	568-53-6	≥ 75.0 %	50mg	€1066.5
TargetMol Chemicals	TN3390-10 mg	alpha-Peltatin	568-53-6	98%	10mg	￥ 4,370
TRC	P229005-1mg	α-Peltatin	568-53-6		1mg	$270.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-478234-1 mg	α-Peltatin,	568-53-6		1mg	￥3,610.00	2023-07-11

α-Peltatin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:568-53-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

α-Peltatin Related Literature

1. Lignans and related phenols. Part 18. The synthesis of quinones from podophyllotoxin and its analogues

David C. Ayres,Timothy J. Ritchie J. Chem. Soc. Perkin Trans. 1 1988 2573
2. Notes

A. I. Biggs,J. Baddiley,N. A. Hughes,A. L. James,K. B. L. Mathur,H. S. Mehra,Frank S. H. Head,M. M. Williamson,A. F. Trotman-Dickenson,G. J. O. Verbeke,C. C. Barraclough,J. Lewis,R. S. Nyholm,I. R. Beattie,T. Gilson,M. D. Patel,J. M. Rowson,D. A. H. Taylor,J. R. B. Boocock,W. J. Hickinbottom,J. Davoll,K. A. Kerridge,A. R. Battersby,I. A. Greenock,J. R. Miller,A. G. Sharpe,J. Biggs,P. Sykes,H. J. Emeléus,D. E. MacDuffie,B. F. Cain J. Chem. Soc. 1961 2572
3. Lignans neolignans, and related compounds

R. S. Ward Nat. Prod. Rep. 1993 10 1
4. The biosynthesis of shikimate metabolites

P. M. Dewick Nat. Prod. Rep. 1993 10 233
5. Lignans and related phenols. Part XV. Remote substituent effects on the rates and products of some reactions of aryltetrahydronaphthalenes

David C. Ayres,Chang Kee Lim J. Chem. Soc. Perkin Trans. 1 1976 832
6. The biosynthesis of shikimate metabolites

P. M. Dewick Nat. Prod. Rep. 1988 5 73
7. Index pages

Nat. Prod. Rep. 1993 10 I1
8. Lignans, neolignans and related compounds

Robert S. Ward Nat. Prod. Rep. 1997 14 43
9. Lignans, neolignans, and related compounds

D. A. Whiting Nat. Prod. Rep. 1990 7 349
10. Natural products from plant tissue culture

B. E. Ellis Nat. Prod. Rep. 1988 5 581

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